Cas no 1628897-24-4 (2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde)

• Product Name: 2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde
• CAS No: 1628897-24-4
• MF: C₁₈H₂₆O₈
• MW: 370.39
• CID: 5091385
• Update Time: 2025-11-06

2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde

• Inchi： 1S/C18H26O8/c1-21-3-5-23-7-9-25-17-11-16(14-20)18(12-15(17)13-19)26-10-8-24-6-4-22-2/h11-14H,3-10H2,1-2H3
• InChI Key： CHCUYMAJBGUHTM-UHFFFAOYSA-N
• SMILES： C(COC)OCCOC1=CC(C=O)=C(OCCOCCOC)C=C1C=O

Additional information on 2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde

Comprehensive Overview of 2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde (CAS No. 1628897-24-4)

2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde, with the CAS number 1628897-24-4, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and advanced chemical synthesis. This compound, characterized by its unique benzenedicarboxaldehyde core and polyether side chains, is widely utilized as a key intermediate in the development of functional materials, including liquid crystals, polymers, and drug delivery systems. Its methoxyethoxyethoxy substituents enhance solubility and reactivity, making it a versatile building block for researchers.

In recent years, the demand for high-performance organic intermediates like 2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde has surged, driven by advancements in green chemistry and sustainable materials. Researchers are particularly interested in its potential applications in biodegradable polymers and nanotechnology, where its ability to form stable yet flexible structures is highly valued. The compound’s aldehyde functional groups also make it a critical component in click chemistry and cross-coupling reactions, which are pivotal in modern drug discovery and material engineering.

One of the most frequently asked questions about CAS No. 1628897-24-4 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions involving etherification and oxidation processes, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Given its polyether-linked benzaldehyde architecture, storage under inert conditions is recommended to prevent degradation.

The growing interest in 2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde is also linked to its role in smart materials and responsive coatings. For instance, its incorporation into stimuli-responsive hydrogels has shown promise in biomedical applications, such as controlled drug release and tissue engineering. Additionally, its compatibility with photovoltaic materials has sparked investigations into its use in organic solar cells, aligning with the global push for renewable energy solutions.

From an industrial perspective, the scalability of CAS 1628897-24-4 production is a critical consideration. Manufacturers are optimizing catalytic processes and solvent systems to reduce environmental impact while maintaining cost efficiency. The compound’s low toxicity profile further enhances its appeal for large-scale applications, particularly in consumer electronics and biocompatible devices. As regulatory frameworks evolve, 2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde is poised to play a pivotal role in next-generation functional materials.

In conclusion, 2,5-Bis[2-(2-methoxyethoxy)ethoxy]-1,4-benzenedicarboxaldehyde (1628897-24-4) represents a cutting-edge compound with multifaceted applications across scientific and industrial domains. Its unique chemical properties, combined with its adaptability to emerging technologies, make it a subject of ongoing research and innovation. For those seeking detailed technical data or collaborative opportunities, this compound offers a wealth of possibilities in the ever-expanding landscape of advanced organic chemistry.